Cas no 1564838-30-7 (5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1564838-30-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5741302
• PubChem ID: 104317714
• Update Time: 2025-06-13

5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1564838-30-7
• EN300-1107092
• 5-AMINO-1-(3-HYDROXYBUTYL)-4-METHYL-1,2-DIHYDROPYRIDIN-2-ONE
• 2(1H)-Pyridinone, 5-amino-1-(3-hydroxybutyl)-4-methyl-
• 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H16N2O2/c1-7-5-10(14)12(6-9(7)11)4-3-8(2)13/h5-6,8,13H,3-4,11H2,1-2H3
• InChI Key： LGLSKEBXOTUQJU-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(C=C(C)C(=C1)N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 373.8±42.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Additional information on 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one

5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1564838-30-7): An Overview of Its Structure, Properties, and Potential Applications

5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1564838-30-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel blocking properties and antioxidant effects.

The molecular structure of 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one is characterized by a pyridine ring with a 1,2-dihydro substitution pattern. The presence of an amino group at the 5-position, a hydroxybutyl substituent at the 1-position, and a methyl group at the 4-position contributes to its distinct chemical properties and biological activity. These functional groups play crucial roles in modulating the compound's interactions with biological targets.

Recent studies have highlighted the potential of 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one in various therapeutic areas. One notable application is its use as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. The unique structure of this compound allows it to selectively bind to L-type calcium channels, thereby reducing calcium influx into cells and leading to vasodilation and reduced myocardial contractility.

In addition to its cardiovascular benefits, 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one has shown promise in neuroprotective applications. Research has demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells. These properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for its potential use as a therapeutic agent. Furthermore, the compound has been found to have low toxicity in preclinical studies, suggesting that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one in various medical conditions. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential market approval.

The synthesis of 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one involves several steps, including the formation of the pyridine ring and subsequent functionalization with the desired substituents. Various synthetic routes have been explored to optimize yield and purity. One common approach involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization to form the dihydropyridine ring.

In conclusion, 5-Amino-1-(3-hydroxybutyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1564838-30-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more clinical data becomes available, it is likely that this compound will play an important role in the treatment of various diseases.